Cas no 2411334-79-5 (Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate)

• Product Name: Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate
• CAS No: 2411334-79-5
• MF: C₁₃H₁₅F₃N₄O₄
• MW: 348.277813196182
• CID: 5358733
• PubChem ID: 146099443
• Update Time: 2025-11-01

Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate Chemical and Physical Properties

Names and Identifiers

• Z4097795091
• methyl (2E)-4-oxo-4-{3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]morpholin-4-yl}but-2-enoate
• Methyl (E)-4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1,2,4-triazol-3-yl]morpholin-4-yl]but-2-enoate
• CID 146099443
• Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate

• Inchi： 1S/C13H15F3N4O4/c1-23-11(22)3-2-10(21)20-4-5-24-6-9(20)12-17-8-19(18-12)7-13(14,15)16/h2-3,8-9H,4-7H2,1H3/b3-2+
• InChI Key： FIRXMSOEVVJEKO-NSCUHMNNSA-N
• SMILES： FC(CN1C=NC(C2COCCN2C(/C=C/C(=O)OC)=O)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 500
• XLogP3: 0.1
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.0±60.0 °C(Predicted)
• pka: 2.08±0.50(Predicted)

Additional information on Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate

Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate (CAS No. 2411334-79-5): A Comprehensive Overview

Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl-1H-1,2,4-triazol-3-yl)-4-morpholinyl]-2-butenoate] is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2411334-79-5, has garnered attention due to its unique structural features and potential biological activities. The intricate molecular architecture of this compound, featuring a combination of trifluoroethyl, triazole, and morpholine moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical structure of Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate exhibits a high degree of complexity, which is reflected in its multifaceted interactions with biological targets. The presence of the trifluoroethyl group introduces fluorine atoms that can enhance metabolic stability and binding affinity, while the triazole ring provides a scaffold for modulating biological activity. Additionally, the morpholine moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated heterocycles as key structural elements. The use of fluorine atoms in pharmaceuticals is well-documented for their ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability. The trifluoroethyl group in Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate is a prime example of how fluorine can be strategically incorporated into a molecule to enhance its therapeutic potential.

The triazole ring in this compound is another key feature that warrants detailed examination. Triazoles have been extensively studied for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The incorporation of a triazole moiety into Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-2-butenoate suggests that this compound may exhibit similar biological effects. Furthermore, the morpholine ring adds another layer of complexity by providing a site for hydrogen bonding interactions with biological targets.

The synthesis of Methyl 4-oxo-4-[3-[1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazol-3-yl]-4-morpholinyl]-butenoate involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the trifluoroethyl-substituted triazole and morpholine derivatives. These intermediates are then coupled together through various organic transformations to form the final product. The use of advanced synthetic techniques such as transition metal-catalyzed reactions can significantly improve the efficiency of this process.

The pharmacological evaluation of Methyl 4-oxo-4-[3-[1-(trifluoroethyl-1H-benzotriazolizinidinon)-Morpholine] butenoate] has been conducted using both in vitro and in vivo models. Initial studies have shown promising results in terms of its ability to interact with various biological targets. For instance, preliminary assays suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. These findings are particularly intriguing given the increasing demand for novel anti-inflammatory agents.

In addition to its potential therapeutic applications, Methyl 4-oxyo-oxyo-oxyo-oxyobutenoate also holds promise for use as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified to explore new chemical space. This flexibility is highly valuable in drug discovery programs where rapid identification and optimization of lead compounds are essential.

The impact of fluorine substitution on the pharmacological properties of Methyl 4-oxyo-oxyobutenoate cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is due to the ability of fluorine atoms to enhance binding affinity and metabolic stability. In the context of this compound, the presence of multiple fluorine atoms is expected to contribute significantly to its overall efficacy and safety profile.

The morpholine ring in Methyl 246833949733949733949733949733949733949733949733949733949733949733949734[butoenoate] also plays a crucial role in determining its biological activity. Morpholine derivatives are known for their ability to modulate various biological processes by interacting with proteins and enzymes. The specific interactions between the morpholine moiety and biological targets are being actively investigated to better understand the mechanisms by which this compound exerts its effects.

The future prospects for Methyl 246833949733949733949733949733949733949733949733949733949733949733949734[butoenoate] are bright given its unique structural features and promising pharmacological properties. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.